Cas no 1354766-58-7 (2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid
• CAS No: 1354766-58-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD26806588
• CID: 5169290
• PubChem ID: 96454637
• Update Time: 2025-10-28

2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid
• 2-(2-Aminothiazol-4-yl)-2-methylpropanoic acid

• MDL： MFCD26806588
• Inchi： 1S/C7H10N2O2S/c1-7(2,5(10)11)4-3-12-6(8)9-4/h3H,1-2H3,(H2,8,9)(H,10,11)
• InChI Key： RBMMHHXOWHGFST-UHFFFAOYSA-N
• SMILES： C(C1N=C(N)SC=1)(C)(C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid (CAS No. 1354766-58-7)

2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid (CAS No. 1354766-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring and amino functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The growing interest in 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly intrigued by its potential applications in anti-inflammatory and antimicrobial therapies. The compound's methylpropanoic acid moiety enhances its stability and bioavailability, making it a promising scaffold for further derivatization. Recent studies have explored its role in modulating cell signaling pathways, a hot topic in precision medicine and personalized healthcare.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid?" The answer lies in multi-step organic synthesis, often involving cyclization reactions of thiourea derivatives with α-haloketones. Another common query is: "How does 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid interact with biological targets?" Preliminary data suggest its thiazole core can mimic natural substrates, enabling selective binding to proteins involved in disease mechanisms.

From an industrial perspective, CAS No. 1354766-58-7 is increasingly demanded by contract research organizations (CROs) and academic labs focusing on medicinal chemistry. Its compatibility with modern high-throughput screening platforms aligns with the current trend toward automated drug discovery. The compound's structure-activity relationship (SAR) profile is also a subject of intense investigation, as researchers aim to optimize its pharmacological properties.

Environmental and safety considerations for handling 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with the broader scientific community's emphasis on green chemistry principles and sustainable research practices.

Analytical characterization of this compound typically involves advanced techniques like nuclear magnetic resonance (NMR), mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure purity and validate structural integrity, which are crucial for reproducible research outcomes. The compound's spectral data has been extensively documented in chemical databases, facilitating its adoption by synthetic chemists worldwide.

Future research directions for 2-(2-Amino-1,3-thiazol-4-yl)-2-methylpropanoic acid may explore its potential in combination therapies and drug delivery systems. With the pharmaceutical industry's shift toward multi-target drugs, this compound's versatility could prove invaluable. Additionally, computational studies using molecular docking and quantum chemistry methods may further elucidate its binding modes and optimize its therapeutic potential.